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Compound of Interest

Compound Name: 5-FAM SE

CAS No.: 92557-80-7

Cat. No.: B1664180

Get Quote

While some suppliers state 5-FAM SE has no known OSHA hazards, it is widely recommended

to handle all chemicals with caution as the hazards may not be thoroughly investigated[4][5].

Several sources classify it as an irritant.

GHS Hazard Classifications:

Skin Irritation, Category 2: Causes skin irritation[6].

Eye Irritation, Category 2/2A: Causes serious eye irritation[6].

Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory

irritation[6].

Potential Health Effects:

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation[4][5].

Skin Contact: May be harmful if it comes in contact with skin, causing irritation[4][6].

Eye Contact: Causes serious eye irritation[6].
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Ingestion: May be harmful if swallowed[4].

Personal Protective Equipment (PPE) and Handling
To mitigate risks, appropriate personal protective equipment should be worn and safe

laboratory practices followed.

Engineering Controls: Use in a well-ventilated area. Employ local exhaust ventilation or

process enclosures where dust may be formed to keep airborne levels below exposure

limits[5].

Eye Protection: Wear appropriate protective eyewear, such as safety glasses with side-

shields or goggles[7].

Skin Protection: Wear protective gloves and a lab coat. Change contaminated clothing

immediately[5][7].

Respiratory Protection: While not always required, a NIOSH-approved respirator should be

used when handling reactive dyes, especially when there is a risk of inhaling airborne dust[5]

[8].

General Hygiene: Avoid contact with skin, eyes, and clothing[5]. Do not breathe dust or

vapors[6][7]. Wash hands thoroughly after handling and before breaks[5][7].

First Aid Measures
In the event of exposure, follow these first-aid guidelines immediately.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

irritation or discomfort persists[4][7].

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water. Seek medical

attention in the event of irritation[4][7].

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring complete

irrigation by keeping eyelids apart. Remove

contact lenses if present and easy to do.

Continue rinsing and seek medical advice[4][7].

Ingestion

Do NOT induce vomiting. If the person is

conscious, wash out their mouth with water.

Give water to drink. Never give anything by

mouth to an unconscious person. Seek medical

advice[4][7].

Storage, Stability, and Disposal
Proper storage is critical for maintaining the reagent's reactivity and ensuring safety.

Storage Conditions: Store the lyophilized solid at -20°C, desiccated, and protected from

light[2][4][9][10]. Containers that have been opened must be carefully resealed and kept

upright[4].

Stability: Lyophilized amine-reactive dyes are stable for 6-12 months when stored as

directed[10]. Stock solutions in anhydrous DMSO should be stored at -20°C or -80°C and

used within one to six months, depending on the specific recommendations[11][12]. Reactive

compounds are not stable in solution for long periods, so fresh preparation is advised[10].

Materials to Avoid: Avoid strong oxidizing agents and strong acids[5].
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Spill Cleanup: For small spills, sweep up the solid material and place it in a suitable

container for disposal. Avoid generating dust. Do not allow the product to enter drains[5].

Disposal: Dispose of all waste in accordance with applicable local, state, and federal laws[7].

Technical Data Summary
The following table summarizes key quantitative and technical data for 5-FAM SE.

Parameter Value

Molecular Formula C₂₅H₁₅NO₉

Molecular Weight 473.4 g/mol

CAS Number 92557-80-7

Appearance Orange / Yellow-orange solid powder

Excitation Wavelength (Max) ~492-495 nm

Emission Wavelength (Max) ~514-520 nm

Solubility Soluble in anhydrous DMSO and DMF

Storage (Lyophilized) -20°C, Desiccate, Protect from light

Reactive Moiety N-hydroxysuccinimide (NHS) ester

Reacts With Primary and secondary aliphatic amines

Data compiled from multiple sources[2][3][4][9].

Experimental Protocol: Protein Labeling
This section provides a detailed methodology for a common application of 5-FAM SE: the

fluorescent labeling of a protein.

Objective: To covalently conjugate 5-FAM SE to primary amines on a target protein.

Materials:
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5-FAM SE, lyophilized solid

Anhydrous dimethylsulfoxide (DMSO)

Target protein (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

Labeling buffer: 0.1 M sodium bicarbonate or borate, pH 8.5-9.0[1][10]

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare Protein Solution:

Dissolve or dialyze the protein into the labeling buffer at a concentration of approximately

2 mg/mL. The optimal pH is 8.5 ± 0.5, as the NHS ester reacts with non-protonated amine

groups[1][10].

Prepare 5-FAM SE Stock Solution:

Allow the vial of lyophilized 5-FAM SE to equilibrate to room temperature before opening

to prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO to create a 10 mM stock solution[1]. Mix

by vortexing or pipetting until fully dissolved. This solution should be prepared fresh for

each labeling reaction as the reactive compound is not stable in solution[10].

Labeling Reaction:

Calculate the required volume of 5-FAM SE stock solution. A molar ratio of 10:1

(dye:protein) is a common starting point, but this should be optimized for each specific

protein[1].

While gently stirring, add the calculated volume of 5-FAM SE stock solution to the protein

solution.

Incubate the reaction mixture for 60 minutes at room temperature, protected from light[1].

Gentle agitation during incubation can improve labeling efficiency.
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Purification:

Separate the labeled protein conjugate from unreacted, hydrolyzed dye using a size-

exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable

storage buffer (e.g., PBS).

Collect the fractions containing the fluorescently labeled protein, which will typically be the

first colored band to elute.

Characterization and Storage:

Determine the degree of labeling (DOL) using spectrophotometry.

Store the purified conjugate according to the protein's requirements, typically at 4°C or

-20°C, protected from light.

Visual Workflow and Pathway Diagrams
To further clarify the handling and application process, the following diagrams illustrate key

workflows.
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Caption: General workflow for handling 5-FAM SE from receipt to disposal.
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Caption: Simplified reaction pathway for labeling amines with 5-FAM SE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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